Cas no 1515969-70-6 (7-Fluorobenzo[b]thiophen-2-amine)

• Product Name: 7-Fluorobenzo[b]thiophen-2-amine
• CAS No: 1515969-70-6
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 4817312
• Update Time: 2025-10-24

7-Fluorobenzo[b]thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluorobenzo[b]thiophen-2-amine

• Inchi： 1S/C8H6FNS/c9-6-3-1-2-5-4-7(10)11-8(5)6/h1-4H,10H2
• InChI Key： MGHFTESCPXGZDM-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC=C(C1=2)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-Fluorobenzo[b]thiophen-2-amine

7-Fluorobenzo[b]thiophen-2-amine (CAS No. 1515969-70-6): A Multifunctional Scaffold in Modern Pharmaceutical Chemistry

7-Fluorobenzo[b]thiophen-2-amine (CAS No. 1515969-70-6) represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule combines the benzothiophene scaffold with a fluorinated aromatic ring, creating a versatile platform for the development of therapeutic agents targeting a wide range of diseases. Recent studies have highlighted the importance of fluorine substitution in modulating the physicochemical properties of such compounds, thereby enhancing their pharmacokinetic profiles and biological efficacy.

The 7-Fluorobenzo[b]thiophen-2-amine scaffold exhibits a high degree of structural flexibility, which allows for the incorporation of diverse functional groups while maintaining the core aromatic system. This structural adaptability has been exploited in the design of molecules with potent inhibitory activity against various protein kinases, including ALK, EGFR, and FLT3, which are implicated in multiple cancers. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 7-Fluorobenzo[b]thiophen-2-amine could selectively inhibit ALK with an IC50 value of 0.3 nM, outperforming existing inhibitors in terms of potency and selectivity.

Recent advances in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of 7-Fluorobenzo[b]thiophen-2-amine. Molecular docking studies revealed that the fluorine atom at the 7-position plays a critical role in stabilizing the interaction between the compound and its target protein. This fluorine-containing moiety enhances the hydrophobic interactions and hydrogen bonding capabilities, which are essential for the compound's binding affinity. Additionally, the thiophene ring contributes to the overall planarity of the molecule, facilitating optimal alignment with the target's active site.

The pharmacological applications of 7-Fluorobenzo[b]thiophen-2-amine extend beyond oncology. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate the NF-κB signaling pathway. A 2022 study in European Journal of Medicinal Chemistry reported that 7-Fluorobenzo[b]thiophen-2-amine derivatives exhibited significant inhibition of TNF-α and IL-6 secretion in lipopolysaccharide (LPS)-stimulated macrophages, suggesting their therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most promising applications of 7-Fluorobenzo[b]thiophen-2-amine is in the development of small-molecule inhibitors targeting kinase families. The benzothiophene scaffold has been shown to provide a favorable balance between potency, selectivity, and drug-like properties. For instance, a 2023 preclinical study published in ACS Medicinal Chemistry Letters demonstrated that a derivative of 7-Fluorobenzo[b]thiophen-2-amine could effectively inhibit FLT3 in acute myeloid leukemia (AML) cells, with minimal off-target effects. This highlights the potential of this scaffold in the design of next-generation kinase inhibitors with improved therapeutic indices.

From a synthetic perspective, the preparation of 7-Fluorobenzo[b]thiophen-2-amine involves a series of well-established reactions, including the thiophene ring formation and fluorination steps. A recent synthetic strategy reported in Organic Letters employed a one-pot approach to synthesize the target compound, significantly improving the efficiency and scalability of the process. This advancement is particularly relevant for the large-scale production of 7-Fluorobenzo[b]thiophen-2-amine derivatives for pharmaceutical applications.

Despite its promising biological activities, the development of 7-Fluorobenzo[b]thiophen-2-amine derivatives faces challenges related to metabolic stability and solubility. To address these issues, researchers have employed structure-based drug design approaches to optimize the physicochemical properties of the compound. For example, the introduction of hydrophilic substituents at the 2-position of the benzothiophene ring has been shown to enhance the solubility of the molecule while preserving its potency against target kinases.

In conclusion, 7-Fluorobenzo[b]thiophen-2-amine (CAS No. 1515969-70-6) represents a valuable scaffold in modern pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics targeting a wide range of diseases. Ongoing research into the fluorine-containing derivatives and their pharmacological profiles is expected to further expand the therapeutic potential of this compound in the future.